Cas no 2361741-58-2 (Methyl 1-[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]-4-piperidinecarboxylate)

• Product Name: Methyl 1-[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]-4-piperidinecarboxylate
• CAS No: 2361741-58-2
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 5414800
• PubChem ID: 145896411
• Update Time: 2025-05-26

Methyl 1-[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]-4-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2361741-58-2
• Z1492368675
• methyl 1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidine-4-carboxylate
• Methyl 1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidine-4-carboxylate
• EN300-26574329
• Methyl 1-[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]-4-piperidinecarboxylate

• Inchi： 1S/C16H24N2O4/c1-3-14(19)17-8-4-12(5-9-17)15(20)18-10-6-13(7-11-18)16(21)22-2/h3,12-13H,1,4-11H2,2H3
• InChI Key： LKTJQKCDESVDHL-UHFFFAOYSA-N
• SMILES： N1(C(C2CCN(C(=O)C=C)CC2)=O)CCC(C(OC)=O)CC1

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.173±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 512.2±50.0 °C(Predicted)
• pka: -1.38±0.40(Predicted)

Additional information on Methyl 1-[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]-4-piperidinecarboxylate

Recent Advances in the Study of Methyl 1-[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]-4-piperidinecarboxylate (CAS: 2361741-58-2)

The compound Methyl 1-[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]-4-piperidinecarboxylate (CAS: 2361741-58-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-based structure and acryloyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of interest is the role of this compound as a covalent inhibitor. The acryloyl group enables the molecule to form irreversible bonds with specific cysteine residues in target proteins, making it a valuable tool for studying enzyme kinetics and designing selective inhibitors. Recent research published in the Journal of Medicinal Chemistry highlights its efficacy in inhibiting proteases involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases and chronic inflammation.

In addition to its inhibitory properties, Methyl 1-[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]-4-piperidinecarboxylate has been investigated for its use in prodrug design. A study conducted by a team at the University of Cambridge demonstrated that the compound's ester groups can be selectively hydrolyzed by esterases in specific tissues, enabling targeted drug release. This property is particularly advantageous for reducing systemic toxicity and improving the therapeutic index of anticancer agents.

Another notable advancement is the development of more efficient synthetic routes for this compound. Traditional methods often involved multi-step processes with low yields, but recent work published in Organic Letters describes a streamlined approach using palladium-catalyzed coupling reactions. This innovation not only improves scalability but also reduces the environmental impact of the synthesis, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. However, the ongoing research efforts underscore the compound's versatility and its potential to contribute to the next generation of therapeutics in areas ranging from oncology to neurodegenerative diseases.

In conclusion, Methyl 1-[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]-4-piperidinecarboxylate (CAS: 2361741-58-2) represents a compelling case study in the intersection of chemical biology and drug discovery. Its unique structural features and diverse pharmacological applications make it a valuable subject for ongoing research, with the potential to yield significant breakthroughs in the coming years.